Cas no 540779-29-1 (2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
• CAS No: 540779-29-1
• MF: C₁₃H₁₁BrO₃
• MW: 295.128643274307
• CID: 832517
• Update Time: 2026-04-29

2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
• 6-BROMO-4-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID ETHYL ESTER
• Ethyl 6-bromo-4-hydroxy-2-naphthoate
• Ethyl-6-brom-4-hydroxy-2-naphthoat
• LogP

• Inchi： InChI=1S/C13H11BrO3/c1-2-17-13(16)9-5-8-3-4-10(14)7-11(8)12(15)6-9/h3-7,15H,2H2,1H3
• InChI Key： JZTZWWVXYMSOLV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C2C=C(C=CC2=C1)Br)O

Computed Properties

• Exact Mass: 293.98913
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53